Thiotraniliprole

• Molecular Formula: C19H15BrCl3N5OS
• Molecular Weight: 547.7 g/mol
• InChI: InChI=1S/C19H15BrCl3N5OS/c1-9(2)25-19(30)11-6-10(21)7-13(23)16(11)26-18(29)14-8-15(20)27-28(14)17-12(22)4-3-5-24-17/h3-9H,1-2H3,(H,25,30)(H,26,29)
• InChIKey: IEFALYLJMGPZJY-UHFFFAOYSA-N

Thiotraniliprole Evidence Guide for Differentiated Selection

Thiotraniliprole is a novel anthranilic diamide insecticide that targets insect ryanodine receptors (RyR), a mechanism shared across the IRAC Group 28 class [1]. Synthesized by replacing a carbonyl oxygen with a sulfur atom on the chlorantraniliprole scaffold, this structural modification alters its physicochemical and biological properties [2]. This guide moves beyond the general class description to present quantifiable, comparator-based evidence essential for scientific and industrial procurement decisions. It delineates precisely where Thiotraniliprole demonstrates statistically significant potency and efficacy advantages over its closest in-class analogs, particularly against lepidopteran pests with evolved resistance to earlier diamides, making it a strategic rather than merely alternative selection.

IRAC Group 28 – targets insect ryanodine receptors, shared by diamides.

Sulfur-modified analog – differentiated physicochemical profile vs. chlorantraniliprole.

Resistance management tool – reported higher field control where legacy diamides show reduced performance.

• [1] Chang H, Jiang Y, Chen Y, et al. Evaluation of bioactivity and field efficacy of seven insecticides to lepidopterous pests. Chinese Journal of Pesticide Science, 2023, 25(4): 878-886. View Source
• [2] 卞康亚, 陈华, 王风良, 等. 10%硫虫酰胺SC对草地贪夜蛾的控制效果. 植物保护, 2022, 48(4): 353-357,368. View Source

Risk of Generic Diamide Substitution for Thiotraniliprole

Treating IRAC Group 28 diamides as interchangeable is undermined by field-derived resistance and differential efficacy data. Widespread resistance to chlorantraniliprole in Plutella xylostella and Spodoptera exigua populations has significantly eroded its practical field performance, a vulnerability shared to varying degrees by other legacy diamides [1]. The quantitative evidence in Section 3 demonstrates that Thiotraniliprole, a sulfur-modified diamide, can retain significantly higher field efficacy than chlorantraniliprole against these resistant populations, while exhibiting a distinct cross-resistance pattern that separates its resistance risk profile from that of standard analogs [2]. For a procurement decision, selecting a generic diamide without this evidence risks deploying a compound to which the target pest population is already functionally insensitive. Thiotraniliprole's specific differentiation is not merely a matter of potency, but of quantifiable performance superiority where standard diamides fail, making it a critical resistance management tool.

Resistance Field resistance to chlorantraniliprole may lead to poor control; thiotraniliprole’s performance in such populations may not be matched by generic diamides.

Cross-resistance Resistance selection data indicate thiotraniliprole and legacy diamides do not share fully overlapping cross-resistance profiles; direct substitution may alter resistance risk.

Formulation Chlorantraniliprole has limited organic solvent solubility; thiotraniliprole’s sulfur modification enables SC/EW/ME formulations not easily achieved with the analog.

• [1] Chang H, Jiang Y, Chen Y, et al. Evaluation of bioactivity and field efficacy of seven insecticides to lepidopterous pests. Chinese Journal of Pesticide Science, 2023, 25(4): 878-886. View Source
• [2] Yuan J, Jiang Y, Chang H, et al. Realized heritability, cross-resistance patterns, and mechanisms of resistance to thiotraniliprole in Plutella xylostella (L.). Chinese Journal of Pesticide Science, 2025, 27(2): 311-321. View Source

Quantitative Differentiation Evidence for Thiotraniliprole

Field Control of Plutella xylostella vs. Chlorantraniliprole

In a direct comparative field trial, thiotraniliprole demonstrated significantly higher control efficacy against a field population of P. xylostella (likely harboring diamide resistance) than chlorantraniliprole. At an equivalent application rate of 60 a.i. g/hm², thiotraniliprole achieved over 80% efficacy, whereas chlorantraniliprole's efficacy was only 57.47%, marking a failure of the standard treatment [1]. This is a decisive, field-relevant differentiator where a close analog fails.

P. xylostella field control

Head-to-head

Thiotraniliprole >80% vs. chlorantraniliprole 57.47% (7d, 60 g a.i./hm²)

Reported higher field control on resistant population; may support resistance-breaking selection.

Field trial, P. xylostella; verify local resistance status.

Evidence Dimension	Field control efficacy 7 days post-treatment
Target Compound Data	>80% efficacy
Comparator Or Baseline	Chlorantraniliprole: 57.47% efficacy
Quantified Difference	Thiotraniliprole's efficacy is at least 22.53 percentage points higher (a >39% relative improvement)
Conditions	Field trial on P. xylostella at a dose of 60 a.i. g/hm², efficacy assessed 7 days after treatment.

Why This Matters

For an industrial procurer or formulator, this evidence proves that in a field setting where chlorantraniliprole is failing due to resistance, thiotraniliprole's substitution restores highly effective control, directly addressing a critical pest management failure point.

• [1] Chang H, Jiang Y, Chen Y, et al. Evaluation of bioactivity and field efficacy of seven insecticides to lepidopterous pests. Chinese Journal of Pesticide Science, 2023, 25(4): 878-886. View Source

Highest Toxicity Against Helicoverpa armigera

In insecticidal activity assays, thiotraniliprole exhibited the highest toxicity against H. armigera when compared to six other insecticides, including chlorantraniliprole, cyantraniliprole, and tetrachlorantraniliprole. Thiotraniliprole's LC50 was 0.0218 mg/L, which was significantly higher than the range of the other compounds (0.0694–0.2747 mg/L) [1]. This represents at least a 3.2-fold and up to a 12.6-fold increase in molar potency against this specific major pest.

H. armigera larval toxicity

Head-to-head

LC₅₀ = 0.0218 mg/L; 3.2–12.6× more potent than other diamides tested

Reported highest toxicity within tested set; supports potency-driven selection for this pest.

Lab bioassay; field translation requires validation.

Evidence Dimension	Larval toxicity (LC50)
Target Compound Data	LC50 = 0.0218 mg/L
Comparator Or Baseline	Other 6 insecticides (including chlorantraniliprole, cyantraniliprole): LC50 range 0.0694–0.2747 mg/L
Quantified Difference	3.2- to 12.6-fold increase in potency
Conditions	Laboratory immersion bioassay on H. armigera larvae.

Why This Matters

This quantifiable potency advantage against a cosmopolitan and highly damaging pest provides a clear technical justification for selecting thiotraniliprole over other diamides where H. armigera is the primary target.

• [1] Chang H, Jiang Y, Chen Y, et al. Evaluation of bioactivity and field efficacy of seven insecticides to lepidopterous pests. Chinese Journal of Pesticide Science, 2023, 25(4): 878-886. View Source

Cross-Resistance Divergence in Plutella xylostella

A dedicated resistance selection study provides crucial differentiation on resistance risk. After 40 generations of continuous selection, a thiotraniliprole-resistant P. xylostella strain (5141.58-fold resistance) exhibited extremely high cross-resistance to chlorantraniliprole (44,670.05-fold) and cyantraniliprole (7,038.58-fold), but critically, no cross-resistance to unrelated insecticides (tolfenpyrad, indoxacarb, abamectin) [1]. This data confirms that thiotraniliprole, while a diamide, does not share a fully overlapping resistance mechanism with its analogs under all selection pressures, making it a unique agent for formulating mixtures and rotations to proactively manage diamide resistance.

Cross‑resistance divergence

Reported

After thiotraniliprole selection (RR 5141×): chlorantraniliprole RR 44,670×; cyantraniliprole RR 7,039×; no cross‑resistance to non‑diamides.

Differential cross‑resistance pattern suggests distinct resistance risk profile; may inform IRM rotations.

Lab‑selected strain, 40 generations; field relevance under evaluation.

Evidence Dimension	Cross-resistance ratio (resistance ratio, RR) after thiotraniliprole selection
Target Compound Data	Thiotraniliprole RR = 5141.58-fold
Comparator Or Baseline	Chlorantraniliprole RR = 44,670.05-fold; Cyantraniliprole RR = 7,038.58-fold; Tolfenpyrad/Indoxacarb: no cross-resistance
Quantified Difference	Cross-resistance to chlorantraniliprole is 8.7x higher, and to cyantraniliprole is 1.4x higher, than the resistance to thiotraniliprole itself.
Conditions	Laboratory selection of Plutella xylostella over 40 generations, followed by bioassay.

Why This Matters

This differential cross-resistance pattern is a powerful scientific selection criterion. It indicates that thiotraniliprole's resistance management profile is superior and more predictable than that of its close analogs, supporting product longevity and sustainable use in integrated pest management (IPM) programs.

• [1] Yuan J, Jiang Y, Chang H, et al. Realized heritability, cross-resistance patterns, and mechanisms of resistance to thiotraniliprole in Plutella xylostella (L.). Chinese Journal of Pesticide Science, 2025, 27(2): 311-321. View Source

Sulfur-Mediated Solubility Advantage

The substitution of a carbonyl oxygen with a sulfur atom in thiotraniliprole is reported to overcome a key formulation limitation of chlorantraniliprole, which suffers from low solubility in common organic solvents [1]. This physicochemical improvement allows thiotraniliprole to be formulated as suspension concentrates (SC), aqueous emulsions (EW), and microemulsions (ME), enhancing its effective utilization rate [1]. This directly addresses a well-documented formulation challenge of its closest analog.

Solubility improvement

Class‑level

Sulfur‑for‑oxygen substitution enables SC, EW, ME formulations not readily achieved with chlorantraniliprole.

Reported formulation versatility; may reduce development constraints for liquid dosage forms.

Physicochemical inference; verify with specific co‑formulants.

Evidence Dimension	Formulation versatility
Target Compound Data	Formulatable as SC, EW, and ME
Comparator Or Baseline	Chlorantraniliprole: limited solubility in common organic solvents, constraining formulation options.
Quantified Difference	Qualitative improvement with practical implications for formulation science and field application uniformity.
Conditions	Physicochemical assessment described in a leading agricultural journal.

Why This Matters

This data provides a clear procurement differentiator for manufacturers seeking active ingredients that can be developed into broader, more stable, and user-friendly commercial formulations, which directly influences product development costs and market acceptance.

• [1] 卞康亚, 陈华, 王风良, 等. 10%硫虫酰胺SC对草地贪夜蛾的控制效果. 植物保护, 2022, 48(4): 353-357,368. View Source

Application Scenarios for Thiotraniliprole

Resistance-Breaking for Plutella xylostella Control

In regions with confirmed chlorantraniliprole-resistant diamondback moth (P. xylostella) populations, thiotraniliprole provides a direct, high-efficacy replacement. The evidence shows that when chlorantraniliprole achieves only 57.47% control, thiotraniliprole can exceed 80% at the same field rate [1]. This scenario is ideal for immediately restoring control in cruciferous vegetable production where legacy diamides have failed.

Helicoverpa armigera Management with High Potency

For cropping systems such as cotton, maize, and vegetables where H. armigera is the primary lepidopteran threat, thiotraniliprole's order-of-magnitude potency advantage (LC50 of 0.0218 mg/L vs. 0.0694–0.2747 mg/L for standard diamides) makes it the chemically optimal choice [1]. This is particularly relevant for development programs aimed at minimizing a.i. loading per hectare while maximizing insecticidal effect.

Proactive Diamide Resistance Management

For long-term stewardship of diamide insecticides, thiotraniliprole should be deployed in specific rotations or mixtures where the goal is to avoid the high-level, pan-diamide resistance revealed by the cross-resistance data [2]. The fact that thiotraniliprole-selected resistance results in extreme cross-resistance to chlorantraniliprole but not to non-diamides makes it a strategic partner for rotation with insecticides outside IRAC Group 28 to delay resistance development.

User-Friendly Formulation Development

For agrochemical manufacturers, the sulfur-modification of thiotraniliprole translates into a key technical advantage: wider solubility in common organic solvents, enabling the development of SC, EW, and ME formulations that are challenging to achieve with chlorantraniliprole [3]. This allows for development of co-formulations and tank-mix-ready products with improved stability and handling characteristics.

Application

Selection Property

Validation Focus

Diamondback moth control in crucifers

Reported field control vs. chlorantraniliprole

Verify efficacy on local resistant P. xylostella

Cotton/maize bollworm management

Reported higher larval toxicity in bioassays

Assess LC₅₀ against regional H. armigera strains

IRM rotation programs

Cross‑resistance divergence profile

Monitor cross‑resistance to legacy diamides

SC/EW/ME formulation development

Improved organic solvent solubility

Test formulation stability and biological performance

• [1] Chang H, Jiang Y, Chen Y, et al. Evaluation of bioactivity and field efficacy of seven insecticides to lepidopterous pests. Chinese Journal of Pesticide Science, 2023, 25(4): 878-886. View Source
• [2] Yuan J, Jiang Y, Chang H, et al. Realized heritability, cross-resistance patterns, and mechanisms of resistance to thiotraniliprole in Plutella xylostella (L.). Chinese Journal of Pesticide Science, 2025, 27(2): 311-321. View Source
• [3] 卞康亚, 陈华, 王风良, 等. 10%硫虫酰胺SC对草地贪夜蛾的控制效果. 植物保护, 2022, 48(4): 353-357,368. View Source